Cas no 1552197-32-6 (N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide
• CAS No: 1552197-32-6
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• MDL: MFCD30180597
• CID: 5240997
• PubChem ID: 74883283
• Update Time: 2026-03-08

N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxamide, N-(4-methoxy-3-pyrrolidinyl)-3-methyl-
• N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide

• MDL： MFCD30180597
• Inchi： 1S/C10H15N3O3/c1-6-3-8(16-13-6)10(14)12-7-4-11-5-9(7)15-2/h3,7,9,11H,4-5H2,1-2H3,(H,12,14)
• InChI Key： MSXQIDZUJLPFHQ-UHFFFAOYSA-N
• SMILES： O1C(C(NC2C(OC)CNC2)=O)=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide

Professional Introduction to N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide (CAS No. 1552197-32-6)

N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide, identified by its CAS number 1552197-32-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The presence of a pyrrolidinyl moiety and an oxazole ring system suggests a rich chemical diversity that can be exploited for various biological activities.

The compound's structure consists of a central 1,2-oxazole core, which is a heterocyclic aromatic ring system known for its stability and versatility in medicinal chemistry. This core is substituted with a methyl group at the 3-position and an amide functional group at the 5-position. The amide group is further connected to a pyrrolidin-3-yl side chain, which is characterized by a six-membered saturated ring containing two nitrogen atoms. The nitrogen atoms in the pyrrolidinyl group can form hydrogen bonds, making this moiety particularly suitable for interactions with biological targets such as proteins and enzymes.

The< strong>N-(4-methoxypyrrolidin-3-yl) substituent introduces a methoxy group at the 4-position of the pyrrolidinyl ring, which can influence the electronic properties of the molecule and its interactions with biological systems. The methoxy group is an electron-donating group, which can enhance the basicity of the nitrogen atoms in the pyrrolidinyl ring, potentially increasing its affinity for acidic biological targets. Additionally, the methoxy group can participate in hydrogen bonding, further modulating the compound's binding affinity and selectivity.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. The< strong>1,2-oxazole ring system is particularly noteworthy for its presence in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The combination of the oxazole core with the< strong>pyrrolidinyl side chain in N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide suggests that this compound may exhibit multiple biological activities simultaneously.

One of the most promising areas of research involving this compound is its potential as an inhibitor of enzyme targets associated with various diseases. For instance, studies have shown that oxazole derivatives can interact with enzymes such as kinases and proteases, which are often implicated in cancer progression. The< strong>N-(4-methoxypyrrolidin-3-yl) moiety may enhance binding interactions by providing additional hydrogen bonding opportunities or by modulating the electronic environment around key binding residues.

Evidence from recent publications indicates that derivatives of< strong>1,2-oxazole have shown efficacy in preclinical models as inhibitors of protein-protein interactions involved in inflammatory pathways. The< strong>methyl group at the 3-position of the oxazole ring may serve as a steric anchor, helping to position the< strong>N-(4-methoxypyrrolidin-3-yl) side chain optimally for interaction with target proteins. Furthermore, the amide group at the 5-position can be modified to introduce additional functional groups that could further enhance binding affinity or metabolic stability.

The synthesis of N-(4-methoxypyrrolidin-3-yl)-3-methyl-1,2-oxazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the oxazole core, followed by nucleophilic substitution or other coupling reactions to introduce the< strong>N-(4-methoxypyrrolidin-3-yl) substituent and other functional groups. Advances in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like this one.

In conclusion, N-(4-methoxypyrrolidin-3-yI)-3-methyl-l,Z-oXazol-e-S-carboxamide (CAS No. 1552197--32--6)